Cas no 41979-55-9 ( )

• Product Name: &nbsp
• CAS No: 41979-55-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 927613
• PubChem ID: 295651
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N,N,1-trimethylindole-2-carboxamide
• 1-Methyl-indol-2-carbonsaeure-dimethylamid
• 1-methyl-indole-2-carboxylic acid dimethylamide
• N,N,N-trimethyl-1H-indol-2-carboxamide
• N,N-dimethyl-1-methylindole-2-carboxamide
• NSC 165232
• 41979-55-9
• DTXSID80304275
• NSC165232
• AKOS016908067
• SCHEMBL8568554
• Z737228682
• NSC-165232
•  

• Inchi： 1S/C12H14N2O/c1-13(2)12(15)11-8-9-6-4-5-7-10(9)14(11)3/h4-8H,1-3H3
• InChI Key： FFPMDOBINLVYET-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1C)N(C)C

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 381.7°Cat760mmHg
• Flash Point: 381.7°Cat760mmHg
• Refractive Index: 1.572
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 25.24000
• LogP: 1.88010